Sodium;phosphoric acid
Sodium;phosphoric acid
Trisodium phosphate is a sodium phosphate.
Sodium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations, and numerous cellular phosphate-transfer reactions. Sodium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. Sodium phosphate is also used in the renal excretion of hydrogen ions while promoting the reabsorption of sodium ions.
Sodium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations, and numerous cellular phosphate-transfer reactions. Sodium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. Sodium phosphate is also used in the renal excretion of hydrogen ions while promoting the reabsorption of sodium ions.
Brand Name:
Vulcanchem
CAS No.:
7601-54-9
VCID:
VC0036972
InChI:
InChI=1S/3Na.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
SMILES:
[O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+]
Molecular Formula:
Anhydrous: Na3PO4; Hydrated: Na3PO4nH2O (n = 1/2, 1, 6, 8, or 12)
Na3PO4
Na3O4P
Na3PO4
Na3O4P
Molecular Weight:
163.941 g/mol
Sodium;phosphoric acid
CAS No.: 7601-54-9
Main Products
VCID: VC0036972
Molecular Formula: Anhydrous: Na3PO4; Hydrated: Na3PO4nH2O (n = 1/2, 1, 6, 8, or 12)
Na3PO4
Na3O4P
Molecular Weight: 163.941 g/mol
CAS No. | 7601-54-9 |
---|---|
Product Name | Sodium;phosphoric acid |
Molecular Formula | Anhydrous: Na3PO4; Hydrated: Na3PO4nH2O (n = 1/2, 1, 6, 8, or 12) Na3PO4 Na3O4P |
Molecular Weight | 163.941 g/mol |
IUPAC Name | trisodium;phosphate |
Standard InChI | InChI=1S/3Na.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3 |
Standard InChIKey | RYFMWSXOAZQYPI-UHFFFAOYSA-K |
SMILES | [O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+] |
Canonical SMILES | [O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+] |
Colorform | Colorless crystals |
Density | 2.54 g/cu cm Relative density (water = 1): 2.5 |
Melting Point | Mp 1583 ° 1583 °C |
Physical Description | DryPowder; DryPowder, PelletsLargeCrystals, WetSolid; Liquid; PelletsLargeCrystals White odourless crystals, granules or crystalline powder COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS. |
Description | Trisodium phosphate is a sodium phosphate. Sodium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations, and numerous cellular phosphate-transfer reactions. Sodium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. Sodium phosphate is also used in the renal excretion of hydrogen ions while promoting the reabsorption of sodium ions. |
Related CAS | 10101-89-0 (dodecahydrate) |
Shelf Life | Rapidly absorbs ... water if exposed to moist atmosphere /Dried sodium phosphate/ |
Solubility | Freely soluble in water. Insoluble in ethanol 14.5 g/100 g water at 25 °C 25.8 g sol in 100 g water at 20 °C Qualitative solubility: soluble in water Solubility in water, g/l at 20 °C: 121 (good) |
Synonyms | dibasic sodium phosphate, anhydrous disodium acid phosphate disodium hydrogen phosphate disodium hydrogen phosphate anhydrous monosodium dihydrogen phosphate neutral sodium hydrogen phosphate phosphoric acid, disodium salt phosphoric acid, disodium salt, 32P-labeled phosphoric acid, disodium salt, anhydrous phosphoric acid, disodium salt, dodecahydrate phosphoric acid, disodium salt, heptahydrate phosphoric acid, monosodium salt phosphoric acid, monosodium salt, anhydrous phosphoric acid, sodium (2:3) salt phosphoric acid, sodium salt phosphoric acid, trisodium salt phosphoric acid, trisodium salt , 32P-labeled phosphoric acid, trisodium salt , dodecahydrate sodium biphosphate sodium dihydrogen orthophosphate sodium dihydrogen phosphate sodium hydrophosphate sodium phosphate sodium phosphate monobasic anhydrous sodium phosphate, dibasic sodium phosphate, dibasic (anhydrous) sodium phosphate, disodium salt sodium phosphate, monobasic sodium phosphate, monobasic anhydrous sodium phosphate, tribasic sodium phosphate, tribasic, dodecahydrate trisodium phosphate trisodium phosphate dodecahydrate |
Reference | 1: Lee HJ, Yang NW, Choi JY, Lee JB, Lee SC. CSP0510 Lotion as a Novel Moisturizer Containing Citric Acid and Trisodium Phosphate Relieves Objective and Subjective Symptoms of Atopic Dermatitis. Ann Dermatol. 2016 Jun;28(3):344-51. doi: 10.5021/ad.2016.28.3.344. Epub 2016 May 25. PubMed PMID: 27274633; PubMed Central PMCID: PMC4884711. 2: Kim YK, Park IS, Lee KB, Bae TS, Jang YS, Oh YM, Lee MH. Effect upon biocompatibility and biocorrosion properties of plasma electrolytic oxidation in trisodium phosphate electrolytes. Biointerphases. 2016 Mar 1;11(1):011006. doi: 10.1116/1.4940769. PubMed PMID: 26829967. 3: Kim EJ, Lee YD, Kim KY, Park JH. A Synergy Effect of Trisodium Phosphate and Ethanol on Inactivation of Murine Norovirus 1 on Lettuce and Bell Pepper. J Microbiol Biotechnol. 2015 Dec 28;25(12):2106-9. doi: 10.4014/jmb.1503.03032. PubMed PMID: 26323270. 4: Bjornsdottir-Butler K, Green DP, Bolton GE, McClellan-Green PD. Control of Histamine-Producing Bacteria and Histamine Formation in Fish Muscle by Trisodium Phosphate. J Food Sci. 2015 Jun;80(6):M1253-8. doi: 10.1111/1750-3841.12875. Epub 2015 Apr 28. PubMed PMID: 25920380. 5: Sarjit A, Dykes GA. Trisodium phosphate and sodium hypochlorite are more effective as antimicrobials against Campylobacter and Salmonella on duck as compared to chicken meat. Int J Food Microbiol. 2015 Jun 16;203:63-9. doi: 10.1016/j.ijfoodmicro.2015.02.026. Epub 2015 Feb 28. PubMed PMID: 25791251. 6: Yang Y, Kadim MI, Khoo WJ, Zheng Q, Setyawati MI, Shin YJ, Lee SC, Yuk HG. Membrane lipid composition and stress/virulence related gene expression of Salmonella Enteritidis cells adapted to lactic acid and trisodium phosphate and their resistance to lethal heat and acid stress. Int J Food Microbiol. 2014 Nov 17;191:24-31. doi: 10.1016/j.ijfoodmicro.2014.08.034. Epub 2014 Aug 30. PubMed PMID: 25217722. 7: Riedel CT, Cohn MT, Stabler RA, Wren B, Brøndsted L. Cellular response of Campylobacter jejuni to trisodium phosphate. Appl Environ Microbiol. 2012 Mar;78(5):1411-5. doi: 10.1128/AEM.06556-11. Epub 2011 Dec 22. PubMed PMID: 22194296; PubMed Central PMCID: PMC3294460. |
PubChem Compound | 24243 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume